4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile

• IUPAC Name: 4-[3-(6-oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C20H16N4O3S/c21-12-15-6-8-18(9-7-15)28(26,27)23-13-17(14-23)24-20(25)11-10-19(22-24)16-4-2-1-3-5-16/h1-11,17H,13-14H2
• InChI Key: PQSWZCGLZBVNAJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(C=C2)C#N)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound is a member of the pyridazinone family and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes or proteins involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce inflammation, lower blood glucose levels, and inhibit the growth of tumor cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile in lab experiments is its potential as a pharmacological agent for the treatment of various diseases. However, one of the limitations is that its mechanism of action is not fully understood, which may make it difficult to develop effective treatments based on this compound.

Future Directions

There are several future directions for research on 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile. One direction is to further investigate its mechanism of action and identify specific targets for its pharmacological activity. Another direction is to explore its potential as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic potential.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential as a pharmacological agent in scientific research. It has been found to have antitumor, anti-inflammatory, and antidiabetic properties, as well as potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. While its mechanism of action is not fully understood, further research is needed to explore its potential as a treatment for various diseases and to determine the optimal dosage and administration route for this compound.

Synthesis Methods

Several methods have been used to synthesize 4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile. One of the most common methods is the reaction of 3-phenylpyridazin-6-one with 3-chloro-1-azetidine followed by sulfonylation with benzenesulfonyl chloride and then nitrilation with potassium cyanide. Another method involves the reaction of 3-phenylpyridazin-6-one with 3-chloro-1-azetidine followed by sulfonylation with benzenesulfonyl chloride and then nitrilation with sodium azide.

Scientific Research Applications

4-[3-(6-Oxo-3-phenylpyridazin-1-yl)azetidin-1-yl]sulfonylbenzonitrile has shown potential as a pharmacological agent in scientific research. Studies have shown that this compound has antitumor, anti-inflammatory, and antidiabetic properties. It has also been found to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.